Cas no 106059-70-5 (4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)-)

• Product Name: 4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)-
• CAS No: 106059-70-5
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• CID: 97370
• PubChem ID: 3031691
• Update Time: 2025-04-18

4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-(2-furanyl)-2,3-dihydro-1-(2-methoxyphenyl)-
• 2-(furan-2-yl)-1-(2-methoxyphenyl)-2,3-dihydroquinazolin-4-one
• 2-(Furan-2-yl)-1-(2-methoxyphenyl)-2,3-dihydroquinazolin-4(1H)-one
• DTXSID20388731
• 2,3-Dihydro-2-furyl-1-(2-methoxyphenyl)-4(1H)-quinazolinone
• 4(1H)-Quinazolinone, 2,3-dihydro-2-furyl-1-(2-methoxyphenyl)-
• VA31382500
• 2-(furan-2-yl)-1-(2-methoxyphenyl)-1,2,3,4-tetrahydroquinazolin-4-one
• 106059-70-5
• NIOSH/VA3138250
• 1-(2-Methoxyphenyl)-2-furyl-2,3-dihydro-4(1H)-quinazolinone

• Inchi： 1S/C19H16N2O3/c1-23-16-10-5-4-9-15(16)21-14-8-3-2-7-13(14)19(22)20-18(21)17-11-6-12-24-17/h2-12,18H,1H3,(H,20,22)
• InChI Key： QPIGAULJZNNNEH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1NC(C2C=CC=CC=2N1C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 320.11618
• Monoisotopic Mass: 320.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.71